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Compound of Interest

Compound Name: Decarbonyl Rivaroxaban-d4

Cat. No.: B15142752

For researchers and drug development professionals, the accurate quantification of
rivaroxaban and its metabolites is critical. This guide provides a detailed comparison of
Decarbonyl Rivaroxaban-d4 with other commercially available rivaroxaban labeled standards,
offering insights into their respective applications and performance. The information herein is
supported by compiled data from various sources and outlines a typical experimental protocol
for their use.

Rivaroxaban is an orally administered anticoagulant that acts as a direct inhibitor of Factor Xa,
a crucial enzyme in the blood coagulation cascade.[1][2] In pharmacokinetic and metabolic
studies, stable isotope-labeled internal standards are indispensable for achieving precise and
accurate quantification of the drug and its metabolites in biological matrices using techniques
like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Overview of Labeled Standards

The most common approach for creating internal standards for mass spectrometry is to label
the molecule with stable isotopes, such as deuterium (2H or D) or carbon-13 (*3C). This results
in a compound that is chemically identical to the analyte but has a different mass, allowing it to
be distinguished by the mass spectrometer.

This guide focuses on the following standards:

o Decarbonyl Rivaroxaban-d4: A deuterium-labeled version of a rivaroxaban impurity.[3] This
standard is specifically designed for the quantification of the Decarbonyl Rivaroxaban
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metabolite.

o Rivaroxaban-d4: A commonly used deuterium-labeled internal standard for the parent drug,
rivaroxaban.[1][4]

o Rivaroxaban-13Cs: A carbon-13 labeled internal standard for rivaroxaban, offering a different
mass shift and potentially different fragmentation patterns compared to its deuterated
counterpart.[5][6]

Data Presentation: A Comparative Table

The selection of an appropriate internal standard is a critical step in bioanalytical method
development. The following table summarizes the key chemical properties of the discussed
rivaroxaban labeled standards.

Decarbonyl . .
Feature . Rivaroxaban-d4 Rivaroxaban-*3Ce
Rivaroxaban-d4

Molecular Formula C18D4H16CIN304S C19H14D4CIN30sS C1313CeH18CIN30sS
Molecular Weight 413.91 g/mol 439.91 g/mol [4] 441.84 g/mol [5]
) ) Information not 299% deuterated i
Isotopic Purity ) Min. 99% 13C
available forms (d1-d4)[1]

Internal standard for

o Internal standard for Internal standard for
] o the quantification of o o
Primary Application the quantification of the quantification of
Decarbonyl ) )
) Rivaroxaban[1] Rivaroxaban
Rivaroxaban

Performance and Application Comparison

The choice between different labeled standards depends on the specific requirements of the
analytical method.

» Decarbonyl Rivaroxaban-d4 is the ideal internal standard when the research objective is to
qguantify the Decarbonyl Rivaroxaban metabolite. Using a labeled version of the metabolite
itself ensures the most similar chemical behavior during sample extraction and ionization,
leading to the most accurate results for metabolite quantification.
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» Rivaroxaban-d4 is a widely used and well-characterized internal standard for the parent
drug. Its four deuterium atoms provide a clear mass shift, and its performance in LC-MS/MS
methods has been documented.

e Rivaroxaban-13Cs offers an alternative to deuterated standards. Carbon-13 labeling can
sometimes provide greater stability against isotopic exchange compared to deuterium
labeling, although this is generally not a significant issue with the stable placement of
deuterium on the phenyl ring in Rivaroxaban-d4. The larger mass shift of +6 amu can also be
advantageous in moving the internal standard's signal further away from the analyte's signal
in the mass spectrum.

Mandatory Visualizations

To provide a clearer context for the application of these standards, the following diagrams
illustrate the metabolic fate of rivaroxaban and a typical analytical workflow.
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Caption: Metabolic pathways of Rivaroxaban.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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